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Compound of Interest

Compound Name: 4-(1-Aminoethyl)oxan-4-ol

Cat. No.: B15266601 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(1-Aminoethyl)oxan-4-ol is not readily

available. The following disposal procedures are based on general best practices for handling

potentially hazardous laboratory chemicals, particularly those with structural similarities to

compounds that may exhibit toxicity. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all local, state, and federal regulations.

Researchers and drug development professionals handling 4-(1-Aminoethyl)oxan-4-ol must

adopt a conservative approach to its disposal due to the absence of comprehensive safety

data. The presence of an aminoethyl group and a tertiary alcohol on an oxane ring suggests

that the compound may be biologically active and could pose health and environmental

hazards. Therefore, it should be treated as a hazardous waste stream unless confirmed

otherwise by a certified analysis.

Assumed Hazard Profile and Safety Precautions
Based on the precautionary principle, 4-(1-Aminoethyl)oxan-4-ol should be handled as a

substance with potential for significant health and environmental effects. The following table

summarizes the assumed hazard profile that should guide its handling and disposal.
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Hazard Category
Assumed Risk for 4-(1-
Aminoethyl)oxan-4-ol

Recommended
Precautions

Acute Toxicity

Potentially harmful if

swallowed, inhaled, or in

contact with skin.

Wear appropriate Personal

Protective Equipment (PPE),

including a lab coat, safety

glasses, and chemical-

resistant gloves. Handle in a

well-ventilated area or a

chemical fume hood.

Chronic Toxicity
Potential for long-term health

effects, including mutagenicity.

Minimize exposure. Use

engineering controls to prevent

inhalation or skin contact.

Environmental Hazard

Assumed to be toxic to aquatic

life with long-lasting effects.[1]

[2]

Do not dispose of down the

drain or in regular trash.[3]

Prevent any release into the

environment.

Reactivity
Generally stable, but

incompatibilities are unknown.

Avoid mixing with other

chemical waste streams unless

compatibility is known.

Step-by-Step Disposal Protocol
The proper disposal of 4-(1-Aminoethyl)oxan-4-ol requires careful segregation and handling

to ensure the safety of laboratory personnel and to protect the environment.

1. Waste Minimization: Before beginning experimental work, plan to minimize the generation of

waste containing 4-(1-Aminoethyl)oxan-4-ol.[4][5] This can be achieved by:

Using the smallest scale possible for experiments.

Not preparing excess solutions.

Checking if surplus chemicals can be used by other researchers in your institution.

2. Waste Collection and Segregation:
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Solid Waste: Collect any solid 4-(1-Aminoethyl)oxan-4-ol and contaminated materials (e.g.,

weighing boats, contaminated gloves, pipette tips) in a dedicated, clearly labeled, and sealed

waste container.[6]

Liquid Waste: Collect solutions containing 4-(1-Aminoethyl)oxan-4-ol in a separate, leak-

proof, and chemically compatible container. Do not mix with other solvent waste streams

unless explicitly permitted by your EHS department.

Aqueous Solutions: Do not dispose of aqueous solutions containing 4-(1-Aminoethyl)oxan-
4-ol down the drain, as it is assumed to be toxic to aquatic life.[1][2] Collect these solutions

as hazardous aqueous waste.

3. Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "4-(1-Aminoethyl)oxan-4-ol," and a clear description of the waste (e.g.,

"Solid waste contaminated with...", "Aqueous solution of...").[7]

Store the sealed waste containers in a designated Satellite Accumulation Area (SAA) that is

at or near the point of generation.[4][8] The SAA should be a secondary containment system

to prevent spills.

Ensure that the waste containers are kept closed except when adding waste.[4]

4. Disposal Request:

Once the waste container is full or you have finished the experiments generating this waste,

arrange for its disposal through your institution's EHS department or a licensed hazardous

waste disposal company.[9]

Do not attempt to treat or neutralize the chemical waste yourself unless you have a specific,

approved protocol from your EHS department.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-(1-Aminoethyl)oxan-4-ol.
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Caption: Workflow for the safe disposal of 4-(1-Aminoethyl)oxan-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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